molecular formula C15H14BrN3O B8679279 Pyrrolo(3,4-e)-1,4-diazepin-2(1H)-one, 3,7-dihydro-8-bromo-6,7-dimethyl-5-phenyl- CAS No. 84829-73-2

Pyrrolo(3,4-e)-1,4-diazepin-2(1H)-one, 3,7-dihydro-8-bromo-6,7-dimethyl-5-phenyl-

Cat. No.: B8679279
CAS No.: 84829-73-2
M. Wt: 332.19 g/mol
InChI Key: GCJNFUARTCPAEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrrolo(3,4-e)-1,4-diazepin-2(1H)-one, 3,7-dihydro-8-bromo-6,7-dimethyl-5-phenyl- is a useful research compound. Its molecular formula is C15H14BrN3O and its molecular weight is 332.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrrolo(3,4-e)-1,4-diazepin-2(1H)-one, 3,7-dihydro-8-bromo-6,7-dimethyl-5-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrrolo(3,4-e)-1,4-diazepin-2(1H)-one, 3,7-dihydro-8-bromo-6,7-dimethyl-5-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

84829-73-2

Molecular Formula

C15H14BrN3O

Molecular Weight

332.19 g/mol

IUPAC Name

8-bromo-6,7-dimethyl-5-phenyl-1,3-dihydropyrrolo[3,4-e][1,4]diazepin-2-one

InChI

InChI=1S/C15H14BrN3O/c1-9-12-13(10-6-4-3-5-7-10)17-8-11(20)18-14(12)15(16)19(9)2/h3-7H,8H2,1-2H3,(H,18,20)

InChI Key

GCJNFUARTCPAEU-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=C(N1C)Br)NC(=O)CN=C2C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,7-dihydro-6,7-dimethyl-5-phenylpyrrolo[3,4-e][1,4]diazepin-2(1H)-one (5.0 g, 0.020 mole) is dissolved in methanol (150 ml) and the obtained solution is cooled to -60° C. and stirred during the addition of a solution of bromine (3.4 g, 0.021 mole) in methanol (10 ml). After 20 minutes at -60° C., the reaction mixture is poured into an aqueous solution of NaHCO3 (1.5% w/v, 750 ml). The precipitate which forms is recovered by filtration and crystallized from methanol yielding 4.2 g of the compound of the title. M.p. 200°-2° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
750 mL
Type
reactant
Reaction Step Three

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